Cas no 23438-23-5 (2,5-Cyclohexadien-1-one,4-hydroxy-4-methyl-)

2,5-Cyclohexadien-1-one,4-hydroxy-4-methyl- structure
23438-23-5 structure
Product Name:2,5-Cyclohexadien-1-one,4-hydroxy-4-methyl-
CAS No:23438-23-5
MF:C7H8O2
MW:124.137222290039
CID:257646
PubChem ID:100411
Update Time:2025-04-19

2,5-Cyclohexadien-1-one,4-hydroxy-4-methyl- Chemical and Physical Properties

Names and Identifiers

    • 2,5-Cyclohexadien-1-one,4-hydroxy-4-methyl-
    • 4-hydroxy-4-methylcyclohexa-2,5-dien-1-one
    • 2, 4-hydroxy-4-methyl-
    • 4-Hydroxy-4-methyl-2,5-cyclohexadien-1-one
    • 4-hydroxy-4-methyl-2,5-cyclohexadienone
    • 4-hydroxy-4-methyl-2,5-cyclohexanedienone
    • 4-hydroxy-4-methylcyclohexa-2
    • 4-hydroxy-4-methylcyclohexa-2,5-dienone
    • 4-Hydroxy-4-methyl-cyclohexa-2,5-dienone
    • AC1L2OOY
    • AC1Q6ABY
    • AR-1G2728
    • MUBYTRYBVWQAKF-UHFFFAOYSA-
    • NCIMech_000724
    • NSC295156
    • 4-HYDROXY4-METHYLCYCLOHEXA-2,5-DIEN-1-ONE
    • 2,5-Cyclohexadien-1-one, 4-hydroxy-4-methyl-
    • PD011922
    • DTXSID50177993
    • NCI60_002459
    • CCG-35871
    • InChI=1/C7H8O2/c1-7(9)4-2-6(8)3-5-7/h2-5,9H,1H3
    • NSC-295156
    • UNII-VPY14AV9DE
    • NSC 295156
    • 23438-23-5
    • 4-hydroxy-4-methyl-cyclohexa-2,5-dien-1-one
    • VPY14AV9DE
    • CHEMBL1982488
    • Inchi: 1S/C7H8O2/c1-7(9)4-2-6(8)3-5-7/h2-5,9H,1H3
    • InChI Key: MUBYTRYBVWQAKF-UHFFFAOYSA-N
    • SMILES: OC1(C)C=CC(C=C1)=O

Computed Properties

  • Exact Mass: 124.05244
  • Monoisotopic Mass: 124.05243
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 9
  • Rotatable Bond Count: 0
  • Complexity: 173
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 37.3
  • XLogP3: 0.2

Experimental Properties

  • Density: 1.182
  • Boiling Point: 257°C at 760 mmHg
  • Flash Point: 106.3°C
  • Refractive Index: 1.545
  • PSA: 37.3
  • LogP: 0.43250
Recommended suppliers
Amadis Chemical Company Limited
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Amadis Chemical Company Limited
Henan Dongyan Pharmaceutical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Henan Dongyan Pharmaceutical Co., Ltd
Suzhou Genelee Bio-Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Suzhou Genelee Bio-Technology Co., Ltd.
Shanghai Pearlk Chemicals Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shanghai Bent Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk